Cas no 90429-36-0 (Carbamic acid, (4-nitrophenyl)-, pentyl ester)

• Product name: Carbamic acid, (4-nitrophenyl)-, pentyl ester
• CAS No: 90429-36-0
• MF: C₁₂H₁₆N₂O₄
• MW: 252.26644
• CID: 788784
• PubChem ID: 522949

Carbamic acid, (4-nitrophenyl)-, pentyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-nitrophenyl)-, pentyl ester
• pentyl N-(4-nitrophenyl)carbamate
• 90429-36-0
• SCHEMBL8664039
• p-Nitro carbanilic acid, n-pentyl ester
• DTXSID80335120

• Inchi： InChI=1S/C12H16N2O4/c1-2-3-4-9-18-12(15)13-10-5-7-11(8-6-10)14(16)17/h5-8H,2-4,9H2,1H3,(H,13,15)
• InChI Key： PAXRUOYAZXQGOI-UHFFFAOYSA-N
• SMILES： CCCCCOC(=O)NC1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 252.11100700g/mol
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2Ų
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters